Cas no 1805963-87-4 (Methyl 2-aminomethyl-6-cyano-4-methoxybenzoate)

• Product Name: Methyl 2-aminomethyl-6-cyano-4-methoxybenzoate
• CAS No: 1805963-87-4
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4960536
• Update Time: 2025-06-22

Methyl 2-aminomethyl-6-cyano-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-6-cyano-4-methoxybenzoate

• Inchi： 1S/C11H12N2O3/c1-15-9-3-7(5-12)10(11(14)16-2)8(4-9)6-13/h3-4H,5,12H2,1-2H3
• InChI Key： YAJHQSIJRAKOQW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(C(=O)OC)=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 2-aminomethyl-6-cyano-4-methoxybenzoate

Methyl 2-Aminomethyl-6-Cyano-4-Methoxybenzoate: A Comprehensive Overview

Methyl 2-Aminomethyl-6-Cyano-4-Methoxybenzoate, also known by its CAS number 1805963-87-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with an amino group, a cyano group, and a methoxy group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Methyl 2-Aminomethyl-6-Cyano-4-Methoxybenzoate typically involves multi-step organic reactions, often utilizing protective group strategies to ensure the stability and specificity of intermediate products. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the process further.

One of the most promising areas of application for this compound is in the development of biologically active molecules. Studies have shown that the presence of the amino and cyano groups can enhance bioavailability and target specificity, making it a valuable building block for drug discovery. For instance, derivatives of this compound have been investigated for their potential as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, Methyl 2-Aminomethyl-6-Cyano-4-Methoxybenzoate has shown promise in agrochemical research. Its ability to interact with various biochemical pathways suggests potential use as a herbicide or insecticide. Recent studies have focused on modifying the substituents to enhance selectivity and reduce environmental impact, aligning with global efforts toward sustainable agriculture.

The electronic properties of this compound also make it an interesting candidate for materials science applications. The conjugated system formed by the benzoate ring and substituents can influence optical and electronic characteristics, potentially useful in organic electronics or photovoltaic devices. Researchers are actively exploring these properties to develop new materials for next-generation technologies.

From a structural perspective, the molecule's symmetry and functional group arrangement contribute to its stability and reactivity. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, aiding in the design of more efficient derivatives. These studies highlight the importance of intermolecular interactions, such as hydrogen bonding and π–π stacking, in determining its physical properties.

In conclusion, Methyl 2-Aminomethyl-6-Cyano-4-Methoxybenzoate represents a versatile platform for chemical innovation across multiple disciplines. Its unique combination of functional groups offers opportunities for advancing drug development, agrochemicals, and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern science.